3-(3-nitro-1H-1,2,4-triazol-1-yl)propanehydrazide
Overview
Description
The compound is a derivative of 1H-1,2,4-triazole, which is a class of heterocyclic compounds containing three nitrogen atoms in the ring . These compounds are often used in the synthesis of various energetic materials .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with other reagents. For example, the synthesis of [(3-nitro-1H-1,2,4-triazol-1-yl)-NNO-azoxy]furazans involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromisocyanuric acid .Molecular Structure Analysis
The molecular structure of these compounds often involves a 1,2,4-triazole ring with various substituents. The exact structure would depend on the specific substituents and their positions .Chemical Reactions Analysis
These compounds can undergo various chemical reactions, often involving the nitro group or the triazole ring. The exact reactions would depend on the specific compound and conditions .Physical And Chemical Properties Analysis
These compounds are often thermally stable, with decomposition temperatures ranging from 147 to 228 °C. They also exhibit acceptable densities (1.77–1.80 g/cm³) and optimal oxygen balance .Scientific Research Applications
Energetic Materials
This compound has been used in the synthesis of energetic materials . Specifically, it has been used in the creation of [(3-Nitro-1H-1,2,4-triazol-1-yl)-NNO-azoxy]furazans, which are thermally stable and exhibit acceptable densities and optimal oxygen balance . These compounds have been estimated as potential components of solid composite propellants .
Metal-Organic Frameworks (MOFs)
The compound has been used in the synthesis of copper-based energetic MOFs . The self-assembly of energetic groups with metal ions is crucially influenced by the solvent conditions . The resultant MOFs possess attractive thermal stability and excellent insensitivity .
Detection of Trace Amounts of Mercuric Ion
3-Nitro-1H-1,2,4-triazole has been used to detect trace amounts of mercuric ion in aqueous solution . This application is particularly useful in environmental monitoring and safety.
Drug Discovery
Although 1,2,3-triazoles are absent in nature, they have found broad applications in drug discovery . The compound could potentially be used in the development of new pharmaceuticals.
Organic Synthesis
1,2,3-triazoles are also used in organic synthesis . The compound could be used as a building block in the synthesis of complex organic molecules.
Polymer Chemistry
1,2,3-triazoles have applications in polymer chemistry . The compound could be used in the creation of new polymers with unique properties.
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the 1,2,4-triazole moiety have been known to inhibit the biosynthesis of ergosterol, a major steroid in fungal membranes .
Mode of Action
Compounds with a similar structure have been used for esterifications of amino acids with very low racemization .
Biochemical Pathways
The synthesis of related compounds involves the reaction of 1-amino-3-nitro-1h-1,2,4-triazole with other compounds, leading to the formation of various substituted furazans .
Pharmacokinetics
The presence of the 1,2,4-triazole moiety can influence dipole moment, polarity, solubility, lipophilicity, and hydrogen bonding capacity of the molecule, potentially improving its physicochemical, pharmacological, and pharmacokinetic properties .
Result of Action
They have been estimated as potential components of solid composite propellants .
Action Environment
The action of 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanehydrazide can be influenced by various environmental factors. For instance, related compounds are thermally stable with decomposition onset temperatures ranging from 147–228 °C . .
properties
IUPAC Name |
3-(3-nitro-1,2,4-triazol-1-yl)propanehydrazide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N6O3/c6-8-4(12)1-2-10-3-7-5(9-10)11(13)14/h3H,1-2,6H2,(H,8,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJYGKBYLBOYAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=NN1CCC(=O)NN)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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